Cas no 876710-43-9 (2-[methyl(1-methylpiperidin-4-yl)amino]acetic acid)

2-[methyl(1-methylpiperidin-4-yl)amino]acetic acid structure
876710-43-9 structure
Product Name:2-[methyl(1-methylpiperidin-4-yl)amino]acetic acid
CAS No:876710-43-9
MF:C9H18N2O2
MW:186.251422405243
CID:2155786
PubChem ID:6483861
Update Time:2025-04-21

2-[methyl(1-methylpiperidin-4-yl)amino]acetic acid Chemical and Physical Properties

Names and Identifiers

    • [Methyl-(1-methyl-piperidin-4-yl)-amino]-acetic acid
    • 2-[methyl(1-methylpiperidin-4-yl)amino]acetic acid
    • CS-0456826
    • [methyl(1-methylpiperidin-4-yl)amino]acetic acid
    • 876710-43-9
    • 2-[methyl-(1-methylpiperidin-4-yl)amino]acetic acid
    • 2-(Methyl(1-methylpiperidin-4-yl)amino)acetic acid
    • 2-(Methyl(1-methylpiperidin-4-yl)amino)aceticacid
    • AKOS000303386
    • SCHEMBL8925941
    • DB-225348
    • BKB71043
    • N-methyl-N-(1-methylpiperidin-4-yl)glycine
    • MDL: MFCD07643167
    • Inchi: 1S/C9H18N2O2/c1-10-5-3-8(4-6-10)11(2)7-9(12)13/h8H,3-7H2,1-2H3,(H,12,13)
    • InChI Key: JOQKJDWQPSADLW-UHFFFAOYSA-N
    • SMILES: OC(CN(C)C1CCN(C)CC1)=O

Computed Properties

  • Exact Mass: 186.137
  • Monoisotopic Mass: 186.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8A^2
  • XLogP3: -1.8

2-[methyl(1-methylpiperidin-4-yl)amino]acetic acid Security Information

  • HazardClass:IRRITANT

2-[methyl(1-methylpiperidin-4-yl)amino]acetic acid Pricemore >>

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